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Compound of Interest

Compound Name: 4-TM.P

Cat. No.: B15582580 Get Quote

Essential Safety and Handling Guide for 4-TM.P
Disclaimer: The chemical identifier "4-TM.P" is not a standard recognized nomenclature. Based

on common chemical naming conventions, this document provides safety information for 2,6-

Di-tert-butyl-4-methylphenol, a plausible interpretation of the abbreviation. It is imperative that

users confirm the precise identity of the chemical they are handling before following these

procedures. This information should not be used for any other substance.

This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle 2,6-Di-tert-butyl-

4-methylphenol. Adherence to these protocols is vital for ensuring personal safety and proper

environmental compliance.

Hazard Identification and Classification
2,6-Di-tert-butyl-4-methylphenol is a white crystalline solid with a slight phenolic odor.[1][2] It is

classified as a hazardous substance with the following primary concerns:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Skin Irritation Category 2 H315: Causes skin irritation[3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[3]

Aquatic Hazard, Long-Term Category 1
H410: Very toxic to aquatic life

with long lasting effects[2]

This table summarizes the primary hazard classifications for 2,6-Di-tert-butyl-4-methylphenol.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,6-Di-tert-butyl-4-methylphenol is

provided below for quick reference.[5][6][7]

Property Value

Molecular Formula C₁₅H₂₄O

Molecular Weight 220.35 g/mol

Appearance White crystalline powder or solid[1][3]

Melting Point 69-73 °C[7][8]

Boiling Point 265 °C[3][8]

Flash Point 127 °C[4]

Solubility
Insoluble in water; soluble in organic solvents

like acetone, ethanol, and toluene[8]

Vapor Pressure <0.01 mmHg at 20 °C[7]

This table outlines the key physical and chemical properties of 2,6-Di-tert-butyl-4-methylphenol.
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Operational and Disposal Plans
Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table details

the required PPE for handling 2,6-Di-tert-butyl-4-methylphenol.[1][3]

Body Part PPE Required
Specifications and
Remarks

Eyes/Face Safety goggles or a face shield

Must be worn at all times to

protect against dust particles

and splashes.[1]

Skin/Hands

Chemical-resistant gloves

(e.g., neoprene or butyl

rubber)

Nitrile gloves may be suitable

for incidental contact, but

neoprene or butyl gloves are

recommended for direct

handling or splash potential.[9]

Body Laboratory coat

A fully buttoned lab coat is

required. For tasks with a

higher risk of splashes, a

chemically resistant apron

should be worn over the lab

coat.[9]

Respiratory NIOSH-approved respirator

Required if there is a risk of

generating dust or if working in

a poorly ventilated area.[1]

This table specifies the necessary personal protective equipment for handling 2,6-Di-tert-butyl-

4-methylphenol.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 2,6-Di-tert-butyl-4-

methylphenol in a laboratory setting.
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Caption: Workflow for the safe handling of 2,6-Di-tert-butyl-4-methylphenol.
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Step-by-Step Handling Protocol
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

2,6-Di-tert-butyl-4-methylphenol.[10]

Don Appropriate PPE: Wear all required personal protective equipment as specified in the

PPE table above.[3]

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[9]

Weighing and Transfer:

Weigh the solid material carefully within the fume hood to minimize dust generation.[1]

Use appropriate tools to transfer the solid to the reaction vessel.

Post-Handling:

Decontaminate all glassware and equipment that came into contact with the chemical.[11]

Properly segregate and dispose of all chemical waste.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling is complete.[3]

Disposal Plan
Proper disposal of 2,6-Di-tert-butyl-4-methylphenol and its contaminated materials is crucial to

prevent environmental harm and ensure regulatory compliance.

Waste Disposal Workflow
The following diagram outlines the process for the safe disposal of waste generated from

handling 2,6-Di-tert-butyl-4-methylphenol.
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Caption: Workflow for the disposal of 2,6-Di-tert-butyl-4-methylphenol waste.

Step-by-Step Disposal Protocol
Waste Segregation:

Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and

absorbent materials, in a designated, sealed container.[4]

Liquid Waste: Collect all liquid waste containing 2,6-Di-tert-butyl-4-methylphenol in a

separate, clearly labeled, and sealed container.

Do not mix this waste with other waste streams, especially incompatible materials like

strong oxidizing agents, acids, or bases.[3][4]

Container Management:
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Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Keep containers tightly closed when not in use.

Storage:

Store waste containers in a cool, dry, and well-ventilated area away from heat sources and

direct sunlight.[3][10]

Disposal:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office.[10]

Do not pour any waste containing this chemical down the drain.[12]

By adhering to these detailed safety and handling protocols, laboratory professionals can

minimize risks and ensure a safe working environment when handling 2,6-Di-tert-butyl-4-

methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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